N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-3-phenylsulfanylpropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-3-phenylsulfanylpropanamide is a useful research compound. Its molecular formula is C18H16N2O3S2 and its molecular weight is 372.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
The synthesis of N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-3-phenylsulfanylpropanamide and related compounds involves complex chemical reactions aimed at creating compounds with potential applications in various fields including medicinal chemistry and materials science. For instance, the development of novel benzothiazole derivatives through copper-catalyzed intramolecular cyclization processes demonstrates the versatility and efficiency of new synthetic routes in producing compounds with significant structural diversity and potential utility in drug discovery and development (Wang et al., 2008). Additionally, the synthesis of novel dipodal-benzimidazole, benzoxazole, and benzothiazole from cyanuric chloride emphasizes the exploration of new chemical entities with promising antimicrobial activities, highlighting the importance of synthetic chemistry in addressing global health challenges (Padalkar et al., 2014).
Biological and Pharmaceutical Applications
Research into the biological and pharmaceutical applications of benzothiazole derivatives, including the compound , has revealed their potential in treating various conditions and diseases. The antimicrobial activities of benzothiazole and benzoxazole derivatives against a range of bacterial and fungal strains signify their potential as leads for developing new antimicrobial agents. This is particularly relevant in the context of rising antimicrobial resistance, necessitating the discovery of novel antimicrobial compounds with unique mechanisms of action (Kočí et al., 2002). The exploration of benzothiazole derivatives for their antinociceptive activities further exemplifies the diverse therapeutic potentials of these compounds, offering new avenues for pain management research and drug development (?nkol et al., 2000).
Material Science Applications
In the realm of material science, the structural and functional properties of benzothiazole derivatives have been investigated for their potential applications in creating advanced materials with unique properties. For instance, the synthesis and characterization of polybenzoxazine with phenylnitrile functional groups demonstrate the ongoing efforts to develop materials with enhanced thermal stability and mechanical properties for industrial applications. This research contributes to the broader understanding of how organic compounds can be tailored to meet specific material science objectives, including the design of polymers with desirable thermal and mechanical characteristics (Qi et al., 2009).
properties
IUPAC Name |
N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-3-phenylsulfanylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O3S2/c21-17(6-9-24-12-4-2-1-3-5-12)20-18-19-13-10-14-15(11-16(13)25-18)23-8-7-22-14/h1-5,10-11H,6-9H2,(H,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMSFICDIGJVUKY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=C3C(=C2)SC(=N3)NC(=O)CCSC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.